![molecular formula C11H13NO B1329792 4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol CAS No. 69088-96-6](/img/structure/B1329792.png)
4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol
Overview
Description
4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Analysis
4-(4-n-hexyloxyphenyl)-2-methyl-3-butyn-2-ol, a related compound to 4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol, is synthesized through O-alkylation and Sonogashira reaction conditions, providing a useful intermediate for laboratory reagents. This compound aids in vibrational spectroscopic analysis and computational studies for understanding the properties of phenylacetylene compounds (Praveenkumar et al., 2021).
Catalysis and Chemical Reactions
Palladium(II)-catalyzed dicarbonylation of related compounds, like 3-buten-1-ols and 3-butyn-1-ols, is a key process in the synthesis of various organic compounds. Such catalytic processes are essential for the creation of complex molecules, including pharmaceuticals and fine chemicals (Tamaru et al., 1991).
Kinetic Studies in Catalysis
The kinetics of selective hydrogenation of 2-methyl-3-butyn-2-ol, a compound closely related to this compound, over Pd-supported catalysts has been studied. Such studies are crucial for optimizing reaction conditions in industrial chemical processes (Nikoshvili et al., 2015).
Synthesis of Complex Molecules
The synthesis of complex molecules like siccayne, a natural product, involves key steps like the palladium-catalyzed C-C coupling of 2-bromohydroquinone bis(methoxymethyl ether) with 2-methyl-3-butyn-2-ol, a compound structurally related to this compound. This illustrates the compound's role in facilitating the synthesis of intricate organic structures (Pinault et al., 1990).
Pharmaceutical Applications
In the field of medicinal chemistry, the synthesis and evaluation of compounds containing the aminophenyl group, such as 3-alkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones, demonstrate the importance of these structures in drug development, specifically for inhibiting estrogen biosynthesis and potentially treating hormone-dependent breast cancer (Hartmann & Batzl, 1986).
Optical and Electronic Applications
Research on compounds like 4-(4-n-hexyloxyphenyl)-2-methyl-3-butyn-2-ol and related structures aids in the development of materials with unique optical and electronic properties, beneficial for applications in advanced technologies and material sciences. This demonstrates the versatility of such compounds in various research and industrial applications (Praveenkumar et al., 2021).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-(3-aminophenyl)-2-methylbut-3-yn-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-11(2,13)7-6-9-4-3-5-10(12)8-9/h3-5,8,13H,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQPSETABKZMTEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#CC1=CC(=CC=C1)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6071954 | |
Record name | 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6071954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
69088-96-6 | |
Record name | 4-(3-Aminophenyl)-2-methyl-3-butyn-2-ol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69088-96-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069088966 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Butyn-2-ol, 4-(3-aminophenyl)-2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6071954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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